Cas no 1518729-48-0 (4-cyano-2,6-difluorobenzene-1-sulfonamide)

• Product Name: 4-cyano-2,6-difluorobenzene-1-sulfonamide
• CAS No: 1518729-48-0
• MF: C₇H₄F₂N₂O₂S
• MW: 218.180666923523
• MDL: MFCD23884148
• CID: 5243758
• PubChem ID: 80361571
• Update Time: 2025-09-18

4-cyano-2,6-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-cyano-2,6-difluoro-
• 4-cyano-2,6-difluorobenzene-1-sulfonamide

• MDL： MFCD23884148
• Inchi： 1S/C7H4F2N2O2S/c8-5-1-4(3-10)2-6(9)7(5)14(11,12)13/h1-2H,(H2,11,12,13)
• InChI Key： YNPIJOVOGOLRNP-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=C(F)C=C(C#N)C=C1F

Computed Properties

• Exact Mass: 217.996
• Monoisotopic Mass: 217.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-cyano-2,6-difluorobenzene-1-sulfonamide

Introduction to 4-cyano-2,6-difluorobenzene-1-sulfonamide (CAS No. 1518729-48-0)

4-cyano-2,6-difluorobenzene-1-sulfonamide, identified by the chemical registration number 1518729-48-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and utility in drug development. The presence of both cyano and fluorine substituents in its molecular structure imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The molecular structure of 4-cyano-2,6-difluorobenzene-1-sulfonamide consists of a benzene ring substituted with a cyano group at the 4-position and two fluorine atoms at the 2- and 6-positions, along with a sulfonamide functional group at the 1-position. This arrangement contributes to its distinct reactivity and interaction with biological targets. The cyano group can participate in hydrogen bonding and coordinate with metal ions, while the fluorine atoms enhance lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of fluorinated sulfonamides. The introduction of fluorine atoms into aromatic rings often improves the binding affinity and selectivity of compounds toward biological receptors. For instance, studies have shown that fluorinated sulfonamides exhibit inhibitory activity against various enzymes and receptors involved in metabolic pathways, inflammation, and infection. The compound 4-cyano-2,6-difluorobenzene-1-sulfonamide is being investigated for its potential as a lead molecule in the development of novel therapeutic agents.

One of the most compelling aspects of 4-cyano-2,6-difluorobenzene-1-sulfonamide is its role as a building block in medicinal chemistry. The sulfonamide moiety is a versatile pharmacophore that can be modified to achieve specific biological effects. Researchers have utilized this compound to synthesize derivatives with enhanced potency and reduced toxicity. For example, modifications at the cyano or fluorine positions have led to compounds with improved pharmacokinetic profiles, making them more suitable for clinical applications.

The synthesis of 4-cyano-2,6-difluorobenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into aromatic systems is particularly challenging due to their high reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been employed to construct the desired molecular framework efficiently.

Recent research has highlighted the importance of fluorinated sulfonamides in addressing emerging therapeutic challenges. For instance, studies have demonstrated their efficacy against drug-resistant pathogens by interfering with essential bacterial enzymes. The structural features of 4-cyano-2,6-difluorobenzene-1-sulfonamide make it a promising candidate for developing novel antibiotics or antiviral agents. Additionally, its potential application in oncology has been explored, with preliminary studies suggesting its ability to inhibit key enzymes involved in tumor growth and progression.

The agrochemical industry has also recognized the value of 4-cyano-2,6-difluorobenzene-1-sulfonamide as a precursor for developing advanced pesticides and herbicides. Fluorinated compounds often exhibit improved environmental stability and resistance to degradation, which enhances their effectiveness in crop protection applications. By leveraging its unique chemical properties, researchers aim to create next-generation agrochemicals that are more sustainable and efficient.

In conclusion, 4-cyano-2,6-difluorobenzene-1-sulfonamide (CAS No. 1518729-48-0) represents a significant advancement in synthetic chemistry and drug discovery. Its structural features and biological activities make it a versatile tool for developing innovative therapeutic agents across multiple disciplines. As research continues to uncover new applications for this compound, its importance in pharmaceutical and agrochemical sciences is expected to grow further.